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Compound of Interest

Compound Name: 1-(4-Vinylphenyl)ethanone

Cat. No.: B083506 Get Quote

Essential Safety and Handling Guide for 1-(4-
Vinylphenyl)ethanone
This guide provides immediate, essential safety and logistical information for handling 1-(4-
Vinylphenyl)ethanone in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling 1-(4-Vinylphenyl)ethanone, it is crucial to use appropriate personal protective

equipment to prevent exposure. Although some sources do not classify this chemical as

hazardous, a conservative approach is recommended due to the lack of comprehensive safety

data.

Recommended Personal Protective Equipment:
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PPE Category Specific Recommendations

Eye Protection
Wear chemical safety goggles or a face shield

to protect against splashes.[1]

Hand Protection

Wear chemical-resistant gloves.[2] Nitrile gloves

are a suitable option, offering protection against

a range of chemicals.[1]

Body Protection

A lab coat or chemical-resistant apron should be

worn. For larger quantities or in case of potential

splashes, chemical-resistant coveralls are

recommended.[3]

Respiratory Protection

If working in a poorly ventilated area or if dusts

or aerosols are generated, use a NIOSH-

approved respirator.

Operational Plan
A systematic approach to handling 1-(4-Vinylphenyl)ethanone will minimize risks and ensure

a safe working environment.

Handling Procedures:

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[2]

Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[2]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use non-sparking tools and take precautionary measures against static discharge.[4]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
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Keep away from strong oxidizing agents.[4]

Emergency Procedures
In the event of an emergency, follow these procedures:

Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with plenty

of water for at least 15 minutes.[4] Remove

contaminated clothing. If irritation persists, seek

medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Seek medical

attention.

Inhalation

Move the person to fresh air.[5] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.

Spill

For minor spills, absorb with an inert material

and place in a suitable container for disposal.[4]

For major spills, evacuate the area and contact

emergency services.[6] Ensure adequate

ventilation and eliminate all ignition sources.[5]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect waste 1-(4-Vinylphenyl)ethanone and any contaminated

materials in a designated, labeled, and tightly sealed container.
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Disposal Method: Dispose of the chemical waste through a licensed chemical waste disposal

company. Do not pour down the drain or dispose of with regular trash.[2]

Physical and Chemical Properties
Property Value

CAS Number 10537-63-0[7][8]

Molecular Formula C10H10O[7][8][9]

Molecular Weight 146.19 g/mol [8]

Melting Point 33 °C[8] to 37 °C[7]

Boiling Point 110 °C at 12 Torr[8]

Density 0.995 ± 0.06 g/cm³ (Predicted)[8]

Safe Handling Workflow
The following diagram outlines the key steps for the safe handling and disposal of 1-(4-
Vinylphenyl)ethanone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/msds/1-2-Bis-4-vinylphenyl-ethane.pdf
https://www.chemsynthesis.com/base/chemical-structure-10595.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8845641.htm
https://www.chemsynthesis.com/base/chemical-structure-10595.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8845641.htm
https://wap.guidechem.com/encyclopedia/1-4-vinyl-phenyl-ethanone-dic303636.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8845641.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8845641.htm
https://www.chemsynthesis.com/base/chemical-structure-10595.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8845641.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8845641.htm
https://www.benchchem.com/product/b083506?utm_src=pdf-body
https://www.benchchem.com/product/b083506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain
1-(4-Vinylphenyl)ethanone

Assess & Don
Required PPE

Prepare Workstation
(Fume Hood, Spill Kit)

Handle Chemical
(Weighing, Transferring)

Store Unused Chemical
Properly

Unused
Material

Collect Waste
(Solid & Liquid)

Used
Material

End

Decontaminate
Work Area & Glassware

Remove PPE
Safely

Dispose of Waste
(Licensed Vendor)

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 1-(4-Vinylphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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